Cas no 1261459-76-0 (6-(2,3-Difluorophenyl)-5-fluoronicotinic acid)

• Product Name: 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid
• CAS No: 1261459-76-0
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• CID: 4924804
• Update Time: 2025-10-12

6-(2,3-Difluorophenyl)-5-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-difluorophenyl)-5-fluoronicotinic acid
• 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid

• Inchi： 1S/C12H6F3NO2/c13-8-3-1-2-7(10(8)15)11-9(14)4-6(5-16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： KPVNJHVWZBCQNH-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CN=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid

6-(2,3-Difluorophenyl)-5-fluoronicotinic Acid: A Comprehensive Overview

6-(2,3-Difluorophenyl)-5-fluoronicotinic acid, also known by its CAS registry number 1261459-76-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid (vitamin B3). The presence of fluorine atoms in its structure introduces unique electronic and steric properties, making it a valuable molecule for various applications in drug discovery and material science.

The molecular structure of 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid consists of a nicotinic acid backbone with a fluorinated phenyl group at the sixth position and a fluorine atom at the fifth position. This substitution pattern not only enhances the compound's stability but also confers it with distinct pharmacokinetic properties. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed efficient routes to prepare 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid. One such method involves the Friedel-Crafts acylation reaction followed by selective fluorination. This approach ensures high yields and excellent purity, making it suitable for large-scale production. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

The biological activity of 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid has been extensively studied in recent years. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in cellular signaling pathways. For instance, it has shown potent inhibitory activity against certain kinases, which are often overexpressed in cancer cells. Additionally, preclinical studies suggest that this compound may possess anti-inflammatory properties, making it a promising candidate for treating inflammatory diseases.

Beyond its pharmacological applications, 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid has also found utility in material science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Researchers have reported that this compound can significantly enhance the efficiency of certain cross-coupling reactions, which are critical in the synthesis of complex molecules.

In conclusion, 6-(2,3-Difluorophenyl)-5-fluoronicotinic acid (CAS No: 1261459-76-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and promising biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing both therapeutic and industrial applications.